Cas no 2171947-82-1 (3-(cyclopropylmethyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2171947-82-1
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• CID: 5928122
• PubChem ID: 165721127
• Update Time: 2025-05-19

3-(cyclopropylmethyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-(cyclopropylmethyl)-N-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1591981
• 2171947-82-1

• Inchi： 1S/C9H12N6/c1-10-8-7-9(12-5-11-8)15(14-13-7)4-6-2-3-6/h5-6H,2-4H2,1H3,(H,10,11,12)
• InChI Key： NXYXCHXNFITOMK-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC)N=N1)CC1CC1

Computed Properties

• Exact Mass: 204.11234441g/mol
• Monoisotopic Mass: 204.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Exploring the Potential of 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2171947-82-1)

The compound 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2171947-82-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule, featuring a triazolopyrimidine core, is part of a growing class of compounds being investigated for their pharmacological activities. Researchers are particularly interested in its role as a kinase inhibitor and its implications in targeted therapies.

One of the most searched questions regarding 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine relates to its mechanism of action. Preliminary studies suggest that this compound may interact with specific protein kinases, making it a candidate for drug development in areas such as oncology and inflammatory diseases. The cyclopropylmethyl substituent is believed to enhance binding affinity, while the N-methyl group contributes to metabolic stability, addressing common challenges in drug design.

In the context of current trends, the scientific community is increasingly focusing on small molecule inhibitors like 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine for their potential in personalized medicine. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings as having favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a topic frequently searched by pharmaceutical researchers.

The synthesis of 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine typically involves multi-step organic reactions, with the triazolo[4,5-d]pyrimidine scaffold being constructed through cyclization strategies. Recent publications highlight improved synthetic routes that increase yield and purity - a key concern for chemists searching for optimization techniques. The compound's molecular weight of 218.25 g/mol and moderate lipophilicity make it particularly interesting for blood-brain barrier penetration studies.

From a commercial perspective, CAS 2171947-82-1 has seen growing demand from research institutions and pharmaceutical companies engaged in kinase inhibitor development. Market analyses show increasing patent activity around triazolopyrimidine derivatives, with this specific compound appearing in several recent applications. This aligns with the broader industry shift toward targeted therapies and precision medicine approaches.

Environmental and safety considerations for 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during research use. These safety aspects are frequently searched by laboratory technicians and quality control professionals working with novel chemical entities.

The future research directions for 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine appear promising. With the increasing importance of kinase inhibitors in drug development pipelines and the compound's favorable physicochemical properties, further investigations into its biological activities are anticipated. The scientific literature suggests potential applications beyond its current scope, possibly in neurological disorders or metabolic diseases, making it a compound to watch in coming years.

For researchers seeking reference materials, 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is available through specialized chemical suppliers with proper documentation. Analytical data including HPLC profiles, NMR spectra, and mass spectrometry results are typically provided to ensure compound identity and purity - critical information often searched by synthetic chemists validating their work.

In conclusion, 3-(cyclopropylmethyl)-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2171947-82-1) represents an intriguing example of modern medicinal chemistry with diverse potential applications. Its unique triazolopyrimidine structure continues to inspire research across multiple therapeutic areas, reflecting the dynamic nature of contemporary drug discovery efforts.